Cas no 119647-84-6 (1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester)

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester is a specialized organic compound featuring a pyrrole core substituted with a benzoyl group at the 4-position and an ethyl ester moiety at the 2-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The benzoyl group enhances reactivity for further derivatization, while the ethyl ester improves solubility in organic solvents, facilitating downstream reactions. Its well-defined molecular architecture allows for precise modifications, making it useful in heterocyclic synthesis and medicinal chemistry research. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis and light.

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester structure

119647-84-6 structure

Product Name:1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester

CAS No:119647-84-6

MF:C₁₄H₁₃NO₃

MW:243.257923841476

MDL:MFCD27956075

CID:1208651

PubChem ID:57435080

Update Time:2025-06-07

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
- ethyl 4-benzoyl-1H-pyrrole-2-carboxylate
- ethyl 4-benzoylpyrrole-2-carboxylate
- AMY42501
- 119647-84-6
- ethyl4-benzoyl-1H-pyrrole-2-carboxylate
- DB-370386
- SCHEMBL1149883
- F53804
- MDL： MFCD27956075
- Inchi： 1S/C14H13NO3/c1-2-18-14(17)12-8-11(9-15-12)13(16)10-6-4-3-5-7-10/h3-9,15H,2H2,1H3
- InChI Key： AKGPFUFYYZPTQT-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(C(C2C=CC=CC=2)=O)=CN1)=O

Computed Properties

Exact Mass: 243.09
Monoisotopic Mass: 243.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.2A^2
XLogP3: 2.6

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13858-5g	ethyl 4-benzoyl-1H-pyrrole-2-carboxylate	119647-84-6	95%	5g	$1988	2023-09-07
eNovation Chemicals LLC	Y0996186-10g	ethyl 4-benzoyl-1H-pyrrole-2-carboxylate	119647-84-6	95%	10g	$1300	2024-08-02
eNovation Chemicals LLC	Y0996186-5g	ethyl 4-benzoyl-1H-pyrrole-2-carboxylate	119647-84-6	95%	5g	$2000	2025-02-27
eNovation Chemicals LLC	Y0996186-5g	ethyl 4-benzoyl-1H-pyrrole-2-carboxylate	119647-84-6	95%	5g	$2000	2025-02-19